Cas no 143282-05-7 (tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate
• CAS No: 143282-05-7
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD28962598
• CID: 5170175
• PubChem ID: 54249732
• Update Time: 2025-05-24

tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate
• F84673
• SCHEMBL2546394
• QVXACZCIJWUOQQ-UHFFFAOYSA-N
• tert-butyl 4-(2-hydroxyethyl)pyrazole-1-carboxylate
• EN300-21000219
• tert-butyl 4-(2-hydroxy-ethyl)-pyrazole-1-carboxylate
• 143282-05-7
• tert-Butyl4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate
• DB-145245

• MDL： MFCD28962598
• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(14)12-7-8(4-5-13)6-11-12/h6-7,13H,4-5H2,1-3H3
• InChI Key： QVXACZCIJWUOQQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C=C(CCO)C=N1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate (CAS No. 143282-05-7)

tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate (CAS No. 143282-05-7) is a versatile organic intermediate widely used in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their broad applications in drug discovery and material science. With its unique hydroxyethyl and tert-butyl carboxylate functional groups, it serves as a key building block for synthesizing more complex molecules. Researchers often explore its potential in medicinal chemistry, particularly in designing kinase inhibitors and anti-inflammatory agents.

The growing interest in heterocyclic compounds like tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate stems from their structural diversity and biological relevance. Recent studies highlight its role in developing targeted therapies, aligning with the current trend of personalized medicine. As the demand for small-molecule drugs increases, this compound has gained attention for its potential in optimizing drug bioavailability and metabolic stability. Its CAS No. 143282-05-7 is frequently searched in academic databases, reflecting its importance in organic synthesis.

From a synthetic perspective, tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate offers excellent reactivity for N-alkylation and esterification reactions. Its hydroxyethyl moiety allows for further functionalization, making it valuable for constructing bioconjugates or prodrugs. In the context of green chemistry, researchers are investigating solvent-free methods to derivatize this compound, addressing the industry's shift toward sustainable synthesis.

The compound’s thermal stability and solubility profile make it suitable for high-throughput screening applications. With the rise of AI-driven drug discovery, computational models often use pyrazole-based scaffolds like this to predict molecular interactions. Questions about its crystallographic data or spectroscopic properties (e.g., NMR, IR) are common among chemists, underscoring its analytical significance.

In summary, tert-butyl 4-(2-hydroxyethyl)-1H-pyrazole-1-carboxylate (CAS No. 143282-05-7) bridges fundamental research and industrial applications. Its adaptability in structure-activity relationship (SAR) studies and compatibility with modern catalytic systems ensure its continued relevance in scientific literature and patent filings.